4-formyl-2,6-dimethoxyphenyl propionate

• IUPAC Name: (4-formyl-2,6-dimethoxyphenyl) propanoate
• InChI: InChI=1S/C12H14O5/c1-4-11(14)17-12-9(15-2)5-8(7-13)6-10(12)16-3/h5-7H,4H2,1-3H3
• InChI Key: AFTJTWZHPCMFMB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=C(C=C(C=C1OC)C=O)OC
• Molecular Formula: C12H14O5
• Molecular Weight: 238.24 g/mol

Description

4-formyl-2,6-dimethoxyphenyl propionate, also known as FDP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. FDP is a versatile compound that can be synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 4-formyl-2,6-dimethoxyphenyl propionate is not fully understood, but it is believed to act by inhibiting various signaling pathways involved in cell growth and proliferation. 4-formyl-2,6-dimethoxyphenyl propionate has been found to inhibit the activity of various enzymes involved in the synthesis of nucleic acids, which are essential for cell growth and division. 4-formyl-2,6-dimethoxyphenyl propionate has also been found to induce apoptosis in cancer cells by activating various apoptotic pathways.
Biochemical and Physiological Effects:
4-formyl-2,6-dimethoxyphenyl propionate has been found to have various biochemical and physiological effects. In vitro studies have shown that 4-formyl-2,6-dimethoxyphenyl propionate inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. 4-formyl-2,6-dimethoxyphenyl propionate has also been found to inhibit the activity of various enzymes involved in the synthesis of nucleic acids, which are essential for cell growth and division.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-formyl-2,6-dimethoxyphenyl propionate is its versatility, as it can be synthesized through various methods. 4-formyl-2,6-dimethoxyphenyl propionate is also relatively easy to purify and has good solubility in organic solvents, making it a promising candidate for various applications.
One of the limitations of 4-formyl-2,6-dimethoxyphenyl propionate is its low water solubility, which can make it difficult to use in certain applications. 4-formyl-2,6-dimethoxyphenyl propionate is also relatively unstable under acidic conditions, which can limit its use in certain experiments.

Future Directions

There are many future directions for research on 4-formyl-2,6-dimethoxyphenyl propionate. One area of research is to further investigate the mechanism of action of 4-formyl-2,6-dimethoxyphenyl propionate, which is not fully understood. Another area of research is to explore the potential applications of 4-formyl-2,6-dimethoxyphenyl propionate in the field of materials science, particularly in the synthesis of organic electronic materials. Finally, further studies are needed to evaluate the safety and efficacy of 4-formyl-2,6-dimethoxyphenyl propionate in various applications, particularly in the field of pharmaceuticals.

Scientific Research Applications

4-formyl-2,6-dimethoxyphenyl propionate has been extensively studied for its potential applications in various fields of research. One of the most significant applications of 4-formyl-2,6-dimethoxyphenyl propionate is in the field of pharmaceuticals, where it has been shown to have anticancer properties. 4-formyl-2,6-dimethoxyphenyl propionate has been found to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and leukemia, by inducing apoptosis and cell cycle arrest.
In addition to its anticancer properties, 4-formyl-2,6-dimethoxyphenyl propionate has also been studied for its potential applications in the field of materials science. 4-formyl-2,6-dimethoxyphenyl propionate has been found to be a promising candidate for the synthesis of organic electronic materials, due to its high thermal stability and good solubility in organic solvents.